2-chloro-N-[2-[4-(dimethylamino)phenyl]-1-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}carbonyl)vinyl]benzamide

• Molecular Formula: C29H25ClN4O3
• Molecular Weight: 513.0 g/mol
• IUPAC Name: 2-chloro-N-[(E)-1-[4-(dimethylamino)phenyl]-3-[(2E)-2-[(2-hydroxynaphthalen-1-yl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C29H25ClN4O3/c1-34(2)21-14-11-19(12-15-21)17-26(32-28(36)23-9-5-6-10-25(23)30)29(37)33-31-18-24-22-8-4-3-7-20(22)13-16-27(24)35/h3-18,35H,1-2H3,(H,32,36)(H,33,37)/b26-17+,31-18+
• InChI Key: ATVUPRSENPSJTL-PZRHDKJJSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)O)/NC(=O)C4=CC=CC=C4Cl
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C(=O)NN=CC2=C(C=CC3=CC=CC=C32)O)NC(=O)C4=CC=CC=C4Cl

Description

2-chloro-N-[2-[4-(dimethylamino)phenyl]-1-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}carbonyl)vinyl]benzamide is a complex organic compound that features a combination of aromatic rings, a chloro substituent, and functional groups such as dimethylamino, hydroxy, and hydrazino

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-[2-[4-(dimethylamino)phenyl]-1-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}carbonyl)vinyl]benzamide likely involves multiple steps, including:

• Formation of the dimethylamino-substituted aromatic ring.
• Introduction of the chloro substituent.
• Coupling with the naphthyl hydrazone derivative.
• Final condensation to form the vinylbenzamide structure.

Industrial Production Methods

Industrial production methods would typically involve optimization of reaction conditions to maximize yield and purity, such as:

• Use of catalysts to accelerate reactions.
• Control of temperature and pressure.
• Purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

The compound may undergo various chemical reactions, including:

Oxidation: Potential oxidation of the hydroxy group to a carbonyl group.

Reduction: Reduction of the vinyl group or other reducible functional groups.

Substitution: Nucleophilic or electrophilic substitution reactions at the aromatic rings.

Common Reagents and Conditions

Oxidation: Use of oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Use of reducing agents like sodium borohydride or hydrogen gas with a catalyst.

Substitution: Use of halogenating agents or nucleophiles under appropriate conditions.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce a saturated compound.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: The compound could be used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology and Medicine

Pharmacological Studies: Investigation of its potential as a drug candidate for various diseases.

Biological Probes: Use in studying biological pathways and mechanisms.

Industry

Materials Science:

Chemical Sensors: Use in the design of sensors for detecting specific substances.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-[4-(dimethylamino)phenyl]-1-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}carbonyl)vinyl]benzamide would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

2-chloro-N-[2-[4-(dimethylamino)phenyl]benzamide: Lacks the vinyl and hydrazino groups.

N-[2-[4-(dimethylamino)phenyl]-1-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}carbonyl)vinyl]benzamide: Lacks the chloro substituent.

Uniqueness

The unique combination of functional groups in 2-chloro-N-[2-[4-(dimethylamino)phenyl]-1-({2-[(2-hydroxy-1-naphthyl)methylene]hydrazino}carbonyl)vinyl]benzamide may confer specific properties, such as enhanced binding affinity to biological targets or unique reactivity in chemical synthesis.